Cas no 2345598-03-8 (4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole hydrochloride)

• Product Name: 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole hydrochloride
• CAS No: 2345598-03-8
• MF: C₁₀H₁₈BClN₂O₂
• MW: 244.526121616364
• CID: 4774239
• PubChem ID: 145710672
• Update Time: 2026-02-26

4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole hydrochloride
• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole HCl
• 4-Methyl-1H-pyrazole-3-boronic acid pinacol ester HCl
• 4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazolehydrochloride
• MFCD32644558
• 4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole;hydrochloride
• D81175
• 2345598-03-8
• C10H18BClN2O2

• Inchi： 1S/C10H17BN2O2.ClH/c1-7-6-12-13-8(7)11-14-9(2,3)10(4,5)15-11;/h6H,1-5H3,(H,12,13);1H
• InChI Key： MFMLOSUBFOJPTM-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2=C(C)C=NN2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1149857g/mol
• Monoisotopic Mass: 244.1149857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1